Cas no 2171969-08-5 (2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 2171969-08-5
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5928130
• PubChem ID: 165508276
• Update Time: 2025-05-19

2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 2171969-08-5
• EN300-1267578
• 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C12H16N2O2S/c1-4-16-6-5-9-13-11(15)10-7(2)8(3)17-12(10)14-9/h4-6H2,1-3H3,(H,13,14,15)
• InChI Key： ORSFANGRJFWAGQ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(CCOCC)=NC1=2)=O

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 2171969-08-5)

2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 2171969-08-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of sulfur and nitrogen atoms in its core structure imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one consists of a thiophene ring fused with a pyrimidine ring, further modified by ethoxyethyl and methyl substituents. This specific configuration contributes to its potential interactions with biological targets, particularly enzymes and receptors involved in critical cellular pathways. The presence of the ethoxyethyl side chain enhances lipophilicity, which is often a desirable trait for oral bioavailability and membrane permeability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Thienopyrimidines, in particular, have been extensively studied due to their role as scaffolds in the design of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound CAS No. 2171969-08-5 is no exception and has been investigated for its pharmacological properties.

One of the most compelling aspects of 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is its reported activity as an inhibitor of certain enzymes implicated in cancer progression. Preclinical studies have demonstrated that this compound can modulate the activity of target proteins involved in cell proliferation and survival. Specifically, it has shown promise in inhibiting kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are frequently overexpressed in various malignancies.

The 5,6-dimethyl substitution pattern in the thiophene ring is particularly noteworthy, as it can influence the compound's binding affinity and selectivity towards biological targets. This modification helps to fine-tune the electronic properties of the molecule, allowing for more precise interactions with the active sites of enzymes. Such structural optimization is a cornerstone of modern drug design strategies aimed at improving therapeutic efficacy while minimizing off-target effects.

Moreover, the 3H,4H-thieno[2,3-d]pyrimidin-4-one core structure provides a rigid framework that can be further functionalized to enhance pharmacokinetic profiles. For instance, derivatization at the 4-position or other accessible sites could introduce additional pharmacophores that enhance solubility or metabolic stability. These modifications are crucial for translating preclinical findings into viable clinical candidates.

Recent advances in computational chemistry have enabled more efficient screening of compounds like CAS No. 2171969-08-5 for biological activity. Molecular docking simulations and virtual screening have identified this compound as a high-potential hit for further development. These computational approaches complement traditional high-throughput screening (HTS) methods by allowing researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments.

The synthesis of 2-(2-ethoxyethyl)-5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one presents an interesting challenge due to the complexity of its heterocyclic system. However， modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have enabled chemists to assemble thienopyrimidine derivatives with high efficiency and yield.

In conclusion,CAS No. 2171969-08-5 represents a structurally intriguing compound with significant potential in pharmaceutical applications。 Its unique combination of substituents and heterocyclic framework positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs。 As research continues to uncover new biological targets and mechanisms， compounds like 2-(2-ethoxyethyl)-5，6-dimethyl -3H，4H -thieno [ 23 -d ] pyrimidin -4 -one are poised to play a pivotal role in the next generation of therapeutics。